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Compound of Interest

Compound Name: 4-(4-Bromophenyl)-1-butene

Cat. No.: B100662 Get Quote

An In-depth Technical Guide to 4-(4-
Bromophenyl)-1-butene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-(4-Bromophenyl)-1-butene, a versatile intermediate in pharmaceutical and fine

chemical synthesis. This document includes a summary of its key properties, a detailed,

representative experimental protocol for its synthesis, and a logical workflow diagram to

illustrate the synthetic process.

Core Physical and Chemical Properties
4-(4-Bromophenyl)-1-butene is a substituted aromatic compound featuring a bromophenyl

group attached to a butene chain. Its bifunctional nature, possessing both an aromatic halide

and a terminal alkene, makes it a valuable building block in organic synthesis, particularly for

the introduction of the 4-bromophenylbutyl moiety in the development of more complex

molecules.

Data Presentation: Summary of Quantitative Properties

The known physical and chemical properties of 4-(4-Bromophenyl)-1-butene are summarized

in the table below for easy reference and comparison.
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Property Value Reference

IUPAC Name
1-bromo-4-(but-3-en-1-

yl)benzene
[1]

CAS Number 15451-32-8 [1]

Molecular Formula C₁₀H₁₁Br [1]

Molecular Weight 211.10 g/mol [1]

Boiling Point 239.5 °C at 760 mmHg

Density 1.268 g/cm³

Flash Point 98.7 °C

SMILES C=CCCC1=CC=C(C=C1)Br [1]

InChIKey
QDNBBDYPPSSRTB-

UHFFFAOYSA-N
[1]

Experimental Protocols: Synthesis of 4-(4-
Bromophenyl)-1-butene
The synthesis of 4-(4-Bromophenyl)-1-butene can be achieved through several standard

cross-coupling methodologies. A common and effective approach is the Grignard reaction,

which involves the coupling of a Grignard reagent prepared from a bromophenyl precursor with

an appropriate butenyl halide. Below is a detailed, representative protocol for this synthesis.

Methodology: Synthesis via Grignard Reaction

This protocol outlines the formation of a Grignard reagent from 1,4-dibromobenzene and its

subsequent reaction with an allyl halide.

Materials and Equipment:

1,4-dibromobenzene

Magnesium turnings
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Anhydrous diethyl ether or THF

Allyl bromide

Iodine crystal (as initiator)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, three-necked

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere setup (Nitrogen or Argon)

Standard glassware for workup and purification

Procedure:

Apparatus Setup: All glassware must be rigorously dried in an oven and assembled hot

under a positive pressure of an inert gas (Nitrogen or Argon) to exclude atmospheric

moisture. The setup consists of a three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a gas inlet.

Grignard Reagent Formation:

Place magnesium turnings (1.1 equivalents) and a small crystal of iodine into the reaction

flask.

In the dropping funnel, prepare a solution of 1,4-dibromobenzene (1.0 equivalent) in

anhydrous diethyl ether.
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Add a small portion of the dibromobenzene solution to the magnesium turnings to initiate

the reaction. Initiation is indicated by the disappearance of the iodine color and the

spontaneous refluxing of the ether. Gentle warming may be required to start the reaction.

Once initiated, add the remainder of the dibromobenzene solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, continue to stir the mixture and gently heat to reflux for an

additional 30-60 minutes to ensure complete formation of the 4-bromophenylmagnesium

bromide reagent.

Coupling Reaction:

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of allyl bromide (1.0 equivalent) in anhydrous diethyl ether and add it to

the dropping funnel.

Add the allyl bromide solution dropwise to the cooled, stirring Grignard reagent. Maintain

the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours.

Workup and Purification:

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the

aqueous layer twice with diethyl ether.

Combine the organic extracts and wash them with brine.

Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure using a rotary evaporator.
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The crude product can be purified by vacuum distillation or silica gel column

chromatography to yield pure 4-(4-Bromophenyl)-1-butene.

Mandatory Visualization: Synthetic Workflow
The following diagram illustrates the logical workflow for the synthesis of 4-(4-
Bromophenyl)-1-butene via the Grignard reaction protocol described above.
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Start: Dry Apparatus
under Inert Atmosphere

Prepare Solution:
1,4-Dibromobenzene in Anhydrous Ether

1. Preparation

Grignard Reagent Formation:
- Add Mg turnings & I₂ to flask

- Initiate with dibromobenzene solution
- Add remaining solution dropwise

- Reflux to completion

2. Addition

Coupling Reaction:
- Cool Grignard reagent

- Add Allyl Bromide solution dropwise
- Stir at room temperature

3. Coupling

Aqueous Workup:
- Quench with sat. NH₄Cl(aq)

- Separate organic layer
- Extract aqueous layer with ether

4. Quenching & Extraction

Purification:
- Dry with MgSO₄

- Filter & Concentrate
- Purify via vacuum distillation

or column chromatography

5. Isolation

Final Product:
4-(4-Bromophenyl)-1-butene

6. Final Isolation

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-(4-Bromophenyl)-1-butene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b100662?utm_src=pdf-body-img
https://www.benchchem.com/product/b100662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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